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Compound of Interest

Compound Name: 5-Nitrobenzothiazole

Cat. No.: B1296503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and hazard information for 5-
Nitrobenzothiazole, a crucial intermediate in various chemical syntheses. This document

outlines the compound's toxicological properties, safe handling procedures, and emergency

response protocols to ensure the well-being of laboratory and manufacturing personnel.

Chemical Identification and Physical Properties
5-Nitrobenzothiazole is a nitroaromatic heterocyclic compound. Its chemical structure and

physical properties are summarized below.
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Property Value Source

IUPAC Name 5-nitro-1,3-benzothiazole [1]

CAS Number 2942-07-6 [1][2][3][4][5]

Molecular Formula C₇H₄N₂O₂S [1]

Molecular Weight 180.19 g/mol [1]

Appearance White to yellow solid [2]

Melting Point 163-164 °C [2]

Boiling Point 333.7 ± 15.0 °C (Predicted) [2]

Density 1.525 ± 0.06 g/cm³ (Predicted) [2]

pKa -0.87 ± 0.10 (Predicted) [2]

Hazard Identification and Classification
5-Nitrobenzothiazole is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning[6]

Hazard Pictogram:
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alt text

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheets. Key

recommendations include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

Toxicological Information
The primary toxicological concerns associated with 5-Nitrobenzothiazole are irritation to the

skin, eyes, and respiratory system.[1] While specific LD50 and LC50 values for 5-
Nitrobenzothiazole are not readily available in the provided search results, data for related

benzothiazole compounds suggest potential for harm upon ingestion or skin contact. For

instance, the oral LD50 for Benzothiazole in rats is reported as 479 mg/kg, and the dermal

LD50 in rats is 933 mg/kg.[7]

General Mechanism of Toxicity for Nitroaromatic
Compounds
The toxicity of nitroaromatic compounds like 5-Nitrobenzothiazole is often linked to the

metabolic reduction of the nitro group. This process can lead to the formation of reactive

intermediates that induce cellular damage through oxidative stress.[8][9][10]
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Cellular Environment

5-Nitrobenzothiazole
(Nitroaromatic Compound)

Nitro Anion Radical
Single-electron

reduction
Reactive Oxygen Species (ROS)

(e.g., Superoxide Anion)
Reaction with O₂

Oxidative Stress Cellular Damage
(Lipid peroxidation, DNA damage, etc.)

Nitroreductases
(Cellular Enzymes)

Preparation

Handling

Post-Handling

Wear Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat

Work in a Well-Ventilated Area
(Fume Hood)

Dispense Carefully
- Avoid dust/aerosol generation

- Keep container closed when not in use

Decontaminate Work Area
and Equipment

Wash Hands Thoroughly

 

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(respirator, gloves, goggles)

Contain the Spill
(use inert absorbent material)

Collect Spilled Material
(avoid dust generation)

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrobenzothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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